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Compound of Interest

Compound Name: Targocil-II

Cat. No.: B15136956 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and step-by-step procedures for the

safe disposal of Targocil-II, an ATP-binding cassette (ABC) transporter inhibitor. While specific

disposal instructions for Targocil-II are not readily available, this document outlines a best-

practice approach based on general principles of chemical waste management.

Chemical and Physical Properties of Targocil-II
A thorough understanding of a compound's properties is fundamental to its safe handling and

disposal. Below is a summary of the known characteristics of Targocil-II.

Property Value Source

CAS Number 955918-74-8

Molecular Formula C26H22ClNO6

Molecular Weight 479.91 g/mol

Solubility
DMSO: 100 mg/mL (208.37

mM)

Storage -20°C
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Standard Operating Procedure for Targocil-II
Disposal
Given the absence of specific manufacturer guidelines, Targocil-II should be treated as a

chemical waste product and disposed of in accordance with local, state, and federal

regulations. The following protocol is a general guideline and should be adapted to comply with

your institution's specific policies.

Materials Required:

Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant

gloves.

Labeled hazardous waste container (compatible with the chemical and any solvents).

Spill containment materials.

Waste disposal forms as required by your institution.

Procedure:

Risk Assessment: Before handling, review the available safety information. Although one

safety data sheet (SDS) for a similar compound indicated it was not a hazardous substance,

it is prudent to handle Targocil-II with care.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves, when handling Targocil-II in its pure form

or in solution.

Pure Compound (Solid Waste):

If you have excess solid Targocil-II, it should be disposed of as solid chemical waste.

Carefully transfer the solid into a designated and clearly labeled hazardous waste

container.

Ensure the container is properly sealed to prevent leakage.
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Solutions Containing Targocil-II:

Aqueous solutions containing Targocil-II should not be disposed of down the drain. These

solutions should be collected as hazardous chemical waste.

Solutions of Targocil-II in organic solvents (e.g., DMSO) must be collected in a designated

solvent waste container. Ensure the waste container is compatible with the solvent used.

Do not mix incompatible waste streams.

Contaminated Materials:

Any materials that have come into contact with Targocil-II, such as pipette tips, gloves,

and weighing paper, should be considered contaminated and disposed of as solid

hazardous waste.

Empty containers of Targocil-II should be triple-rinsed with a suitable solvent. The first

rinseate must be collected as hazardous waste. Subsequent rinses may be permissible for

drain disposal depending on local regulations, but collecting all rinses as hazardous waste

is the most conservative and recommended approach.

Waste Labeling and Storage:

Clearly label the hazardous waste container with the full chemical name ("Targocil-II"),
concentration, and any solvents present.

Store the waste container in a designated, well-ventilated, and secondary containment

area until it is collected by your institution's environmental health and safety (EHS)

department.

Documentation: Complete all necessary waste disposal forms as required by your institution.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Targocil-II and associated materials.
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Targocil-II Disposal Decision Workflow

Disclaimer: The information provided in this document is intended as a general guide. It is

imperative that all laboratory personnel consult and adhere to the specific hazardous waste

disposal policies and procedures established by their institution and local regulatory agencies.

To cite this document: BenchChem. [Navigating the Safe Disposal of Targocil-II: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15136956#targocil-ii-proper-disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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